Cas no 1367944-93-1 (3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde)

• Product Name: 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde
• CAS No: 1367944-93-1
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 5272389
• Update Time: 2026-03-09

3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde

• Inchi： 1S/C8H5BrN2O/c9-7-6(4-12)11-5-2-1-3-10-8(5)7/h1-4,11H
• InChI Key： VTWSXWDHZPLOAT-UHFFFAOYSA-N
• SMILES： C12C(Br)=C(C=O)NC1=CC=CN=2

Additional information on 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde

3-Bromo-1H-Pyrrolo[3,2-B]Pyridine-2-Carbaldehyde

The compound 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde (CAS No. 1367944-93-1) is a structurally complex heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and biological activities. The presence of the bromine atom at the 3-position and the aldehyde group at the 2-position introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of anticancer agents. The pyrrolo[3,2-b]pyridine core has been shown to exhibit potent antiproliferative activity against various cancer cell lines. The introduction of a bromine substituent at the 3-position further enhances the compound's stability and bioavailability, making it a promising candidate for preclinical studies. Additionally, the aldehyde group at the 2-position provides a versatile site for further functionalization, enabling the creation of hybrid molecules with enhanced pharmacokinetic profiles.

From a synthetic perspective, 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde can be synthesized through a variety of routes, including multi-component reactions and modular assembly strategies. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce the bromine substituent at the desired position. This method not only ensures high regioselectivity but also allows for the incorporation of other functional groups in a controlled manner. The synthesis of this compound is often carried out under mild conditions to preserve its sensitive functional groups and ensure optimal yields.

In terms of biological applications, 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde has shown remarkable potential as a lead compound in medicinal chemistry. Its ability to modulate key cellular pathways makes it an attractive target for researchers in oncology and neurodegenerative diseases. For instance, recent studies have demonstrated that this compound can inhibit specific kinases involved in cancer cell proliferation and metastasis. Furthermore, its aldehyde group can serve as a reactive handle for conjugation with biomolecules or imaging agents, opening up new avenues for diagnostic and therapeutic applications.

The structural versatility of 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde also makes it an ideal candidate for materials science applications. Its aromaticity and heteroatom content contribute to its electronic properties, making it suitable for use in organic electronics or as a building block for advanced materials. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices, where its unique electronic characteristics could offer significant advantages over traditional materials.

From an environmental standpoint, understanding the degradation pathways and ecotoxicological effects of 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde is crucial for its safe handling and disposal. Recent studies have focused on its biodegradation under various environmental conditions, with findings suggesting that it undergoes rapid transformation under aerobic conditions. This information is essential for assessing its environmental impact and ensuring compliance with regulatory standards.

In conclusion, 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde (CAS No. 1367944-93-1) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.